Cas no 383136-18-3 (1-(3-chloro-4-fluorophenyl)-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-(3-chloro-4-fluorophenyl)-1H-pyrrole-2-carbaldehyde
• CAS No: 383136-18-3
• MF: C₁₁H₇ClFNO
• MW: 223.630785226822
• CID: 2184975
• PubChem ID: 3703930
• Update Time: 2025-11-02

1-(3-chloro-4-fluorophenyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-4-fluoro-phenyl)-1h-pyrrole-2-carbaldehyde
• 1-(3-chloro-4-fluorophenyl)-1H-pyrrole-2-carbaldehyde
• STK803071
• DB-258754
• 1-(3-chloro-4-fluorophenyl)pyrrole-2-carbaldehyde
• 1-(3-chloro-4-fluoro-phenyl)pyrrole-2-carbaldehyde
• AB01334236-02
• CS-0118495
• 383136-18-3
• NCGC00342434-01
• VS-03207
• AKOS000101373
• BBL012144

• Inchi： 1S/C11H7ClFNO/c12-10-6-8(3-4-11(10)13)14-5-1-2-9(14)7-15/h1-7H
• InChI Key： WNJULMDHYCFWDG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C=CC=C1C=O)F

Computed Properties

• Exact Mass: 223.0200197Da
• Monoisotopic Mass: 223.0200197Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22Ų

Additional information on 1-(3-chloro-4-fluorophenyl)-1H-pyrrole-2-carbaldehyde

Comprehensive Guide to 1-(3-chloro-4-fluorophenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 383136-18-3)

1-(3-chloro-4-fluorophenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 383136-18-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrrole-carbaldehyde structure, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers are particularly interested in its potential applications due to the presence of both chloro and fluoro substituents, which enhance its reactivity and binding affinity in target molecules.

The chemical properties of 1-(3-chloro-4-fluorophenyl)-1H-pyrrole-2-carbaldehyde make it a versatile building block in medicinal chemistry. Its molecular formula is C₁₁H₇ClFNO, with a molecular weight of 223.63 g/mol. The compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), which are commonly used in laboratory settings. The aldehyde functional group in this compound is highly reactive, enabling it to participate in condensation reactions, nucleophilic additions, and other transformations critical for drug development.

One of the most discussed applications of 1-(3-chloro-4-fluorophenyl)-1H-pyrrole-2-carbaldehyde is its role in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of modern pharmaceuticals, and this compound’s pyrrole ring provides a scaffold for developing novel therapeutic agents. Recent studies have explored its use in creating kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance and cancer treatment.

In the agrochemical sector, 1-(3-chloro-4-fluorophenyl)-1H-pyrrole-2-carbaldehyde has shown promise as a precursor for pesticide and herbicide development. The chloro-fluorophenyl moiety enhances the compound’s ability to interact with biological targets in pests, making it a valuable tool for sustainable agriculture. With the growing demand for eco-friendly crop protection solutions, researchers are investigating derivatives of this compound to minimize environmental impact while maximizing efficacy.

The synthesis of 1-(3-chloro-4-fluorophenyl)-1H-pyrrole-2-carbaldehyde typically involves multi-step organic reactions, including Vilsmeier-Haack formylation and cross-coupling reactions. These methods are well-documented in the literature, but recent advancements in green chemistry have led to more sustainable approaches. For instance, catalytic methods using palladium or copper catalysts have improved yield and reduced waste, aligning with the principles of green synthesis.

From a commercial perspective, the demand for 1-(3-chloro-4-fluorophenyl)-1H-pyrrole-2-carbaldehyde is steadily increasing. Pharmaceutical companies and research institutions are the primary consumers, driven by the need for innovative drug candidates. The compound is available through specialized chemical suppliers, often with custom synthesis options to meet specific research requirements. Pricing varies based on purity and quantity, but bulk purchases are common for large-scale projects.

Safety and handling of 1-(3-chloro-4-fluorophenyl)-1H-pyrrole-2-carbaldehyde require standard laboratory precautions. While not classified as highly hazardous, it is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling the compound. Proper storage conditions, typically in a cool, dry place away from light, ensure its stability over time. Researchers should also consult the Safety Data Sheet (SDS) for detailed information on toxicity and disposal.

In conclusion, 1-(3-chloro-4-fluorophenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 383136-18-3) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical industries. Its unique structural features and reactivity make it a valuable asset for scientists exploring new therapeutic and agricultural solutions. As research continues to uncover its full capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.